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Compound of Interest

Compound Name:
1,2,5,6-

Tetrahydroxyanthraquinone

Cat. No.: B1197226 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2,5,6-Tetrahydroxyanthraquinone (CAS

No. 632-77-9) is not readily available. The following guidance is based on information for

closely related isomers, such as 1,2,5,8-Tetrahydroxyanthraquinone, and general best

practices for handling chemical powders in a laboratory setting. Researchers should always

consult with their institution's Environmental Health and Safety (EHS) department for specific

protocols.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,2,5,6-
Tetrahydroxyanthraquinone.

Physical and Chemical Properties
A summary of the known quantitative data for 1,2,5,6-Tetrahydroxyanthraquinone is

presented below for easy reference.
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Property Value

CAS Number 632-77-9[1]

Molecular Formula C₁₄H₈O₆[1]

Molecular Weight 272.21 g/mol [1][2]

Melting Point 340 °C[1]

Boiling Point 481.5 °C at 760 mmHg[1]

Flash Point 259.1 °C[1]

Density 1.781 g/cm³[1]

Personal Protective Equipment (PPE)
When handling 1,2,5,6-Tetrahydroxyanthraquinone, especially in powdered form, a

comprehensive PPE strategy is crucial to minimize exposure.

Recommended PPE for Handling 1,2,5,6-
Tetrahydroxyanthraquinone

Protection Type Recommended Equipment Standard/Specification

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[3]

ANSI Z87.1[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[5]

Consult manufacturer's data

for chemical compatibility.

Body Protection
Laboratory coat or chemical-

resistant coveralls.[4]
Ensure full coverage.

Respiratory Protection

Required when dusts are

generated. A particulate filter

respirator (e.g., P2 or N95) is

recommended.[6][7]

Follow standards such as DIN

EN 143.[6]
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Always inspect PPE before use and ensure it is clean and in good condition. Contaminated

clothing should be removed immediately and laundered separately from other items.[4][8]

Operational and Handling Plan
Safe handling practices are essential to prevent accidental exposure and contamination.

Step-by-Step Handling Procedure
Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder to avoid dust formation.[1][6]

Ensure that an eyewash station and safety shower are readily accessible.[9]

Keep the container tightly closed when not in use.[1][6]

Handling:

Avoid contact with skin and eyes.[1][6]

Avoid the formation and inhalation of dust.[1][6]

Use non-sparking tools if there is a risk of electrostatic discharge.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]

Segregate from incompatible materials such as strong oxidizing agents.[9]

Store away from foodstuffs and beverages.[7]

Logical Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1,2,5,6-Tetrahydroxyanthraquinone.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[6][10]

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected skin with plenty of soap and

water.[6][10] If irritation persists, seek medical

advice.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[6][8] Seek medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink two glasses of water at most.[6]

[8] Consult a physician immediately.

Spill Response Plan
In the event of a spill, follow these steps:

Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if

necessary.[6]

Assess the Spill: Determine the extent and nature of the spill. For major spills, contact your

institution's EHS team.

Wear Appropriate PPE: Before cleaning, don the appropriate PPE as outlined above.

Contain and Clean:

For solid spills, carefully scoop or sweep the material to avoid generating dust.[3][11] A

HEPA-filter vacuum can also be used.

Place the spilled material into a labeled, sealable container for hazardous waste.[3][11]
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Clean the spill area with a wet cloth or absorbent pads, then decontaminate the surface.

[11]

Dispose of Waste: All contaminated materials (scoops, pads, gloves, etc.) must be disposed

of as hazardous waste.[11]

Disposal Plan
All waste containing 1,2,5,6-Tetrahydroxyanthraquinone must be treated as hazardous

waste.

Waste Collection: Collect waste in a clearly labeled, compatible, and tightly sealed container.

The label should read "HAZARDOUS WASTE" and include the chemical name.[12]

Storage of Waste: Store waste containers in a designated satellite accumulation area,

segregated by compatibility.[12]

Disposal Procedure: Arrange for disposal through your institution's EHS department or a

licensed chemical waste disposal service.[13] Do not dispose of this chemical down the drain

or in regular trash.[6]

Experimental Context
While specific experimental protocols for 1,2,5,6-Tetrahydroxyanthraquinone were not found,

its isomers are actively researched for various applications. For instance, 1,2,5,8-

tetrahydroxyanthraquinone (quinalizarin) is known as a protein kinase CK2 inhibitor, and other

isomers are investigated as potential antiviral agents or for use in aqueous redox flow batteries.

[14] This suggests that 1,2,5,6-Tetrahydroxyanthraquinone may be used in similar research

contexts, such as in materials science or as a biologically active compound. Any experimental

use should be preceded by a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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